Cas no 923462-04-8 (7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923462-04-8
• MF: C₁₇H₂₆N₅O₂
• MW: 332.42064332962
• CID: 5799182
• PubChem ID: 73328803
• Update Time: 2025-05-27

7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 7-(tert-butyl)-8-isobutyl-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 923462-04-8

• Inchi： 1S/C17H26N5O2/c1-10(2)8-21-11(17(3,4)5)9-22-12-13(18-15(21)22)19(6)16(24)20(7)14(12)23/h9-10,12H,8H2,1-7H3/q+1
• InChI Key： PWKHIZCSEJIJDB-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC1=[N+]2C=C(C(C)(C)C)N1CC(C)C

Computed Properties

• Exact Mass: 332.20865009g/mol
• Monoisotopic Mass: 332.20865009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Additional information on 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923462-04-8)

The compound 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923462-04-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative, characterized by its unique imidazopurine scaffold, has demonstrated promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammatory and oncogenic processes. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

One of the most notable findings in recent research is the compound's ability to selectively inhibit phosphodiesterase (PDE) enzymes, particularly PDE4 and PDE10. These enzymes play critical roles in intracellular signaling cascades, and their dysregulation has been implicated in a variety of diseases, including chronic obstructive pulmonary disease (COPD), neurodegenerative disorders, and certain cancers. In vitro and in vivo studies have shown that 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits high binding affinity and selectivity for these PDE isoforms, making it a potential candidate for targeted therapy.

Further investigations into the compound's pharmacokinetic profile have revealed favorable properties, such as good oral bioavailability and metabolic stability. These attributes are essential for its development as a therapeutic agent. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and minimize off-target effects. Modifications to the tert-butyl and isobutyl groups have been explored to enhance its binding affinity and selectivity, yielding derivatives with improved pharmacological profiles.

In the context of therapeutic applications, preclinical studies have demonstrated the compound's efficacy in animal models of inflammation and cancer. For instance, in a murine model of acute lung injury, administration of 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione significantly reduced inflammatory markers and improved lung function. Similarly, in xenograft models of colorectal cancer, the compound exhibited potent antitumor activity by inhibiting tumor cell proliferation and inducing apoptosis.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential toxicity, drug-drug interactions, and long-term safety need to be thoroughly investigated. Current research efforts are also focused on developing scalable synthetic routes for the compound to facilitate large-scale production and further preclinical testing. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound as a viable therapeutic option.

In conclusion, 7-tert-butyl-1,3-dimethyl-8-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923462-04-8) represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique chemical structure and selective inhibitory activity against key enzymes underscore its potential as a targeted therapeutic agent. Ongoing research aims to address the remaining challenges and pave the way for its clinical development. The findings from recent studies provide a solid foundation for future investigations and highlight the importance of continued exploration in this area.